N-(3-(3-cyano-2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridin-6(5H)-yl)-3-oxopropyl)-2,3,5,6-tetramethylbenzenesulfonamide
Description
N-(3-(3-cyano-2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridin-6(5H)-yl)-3-oxopropyl)-2,3,5,6-tetramethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N4O4S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications
Cancer Treatment Potential
Naphthyridine derivatives, including those similar to the specified compound, have been studied for their anticancer properties. A study by Kong et al. (2018) found that a naphthyridine derivative induced necroptosis at low concentrations and apoptosis at high concentrations in human melanoma A375 cells. This indicates potential application in melanoma treatment.
Synthesis of Pharmaceuticals
The compound is relevant in the synthesis of pharmaceuticals. Anbarasan, Neumann, & Beller (2011) used a related compound for electrophilic cyanation in the synthesis of various benzonitriles, highlighting its role in creating pharmaceutical intermediates.
Chemical Synthesis and Characterization
Rufchahi & Pourbabaea (2016) synthesized related compounds for chemical characterization, illustrating the compound's significance in the development of new chemical entities.
Antibacterial Applications
Abbasi et al. (2015) researched derivatives of similar compounds for their antibacterial properties, indicating potential use in combating bacterial infections.
Dye Synthesis
The compound's derivatives have applications in dye synthesis, as seen in a study by Rufchahi & Gilani (2012) which involved the synthesis of azo dyes derived from related compounds.
Environmental and Biological Sensing
Wang et al. (2012) developed a fluorescent probe using a derivative for selective discrimination of thiophenols, indicating its use in environmental and biological sciences. Read more.
properties
IUPAC Name |
N-[3-(3-cyano-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridin-6-yl)-3-oxopropyl]-2,3,5,6-tetramethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O4S/c1-13-9-14(2)16(4)21(15(13)3)31(29,30)24-7-5-20(27)26-8-6-19-18(12-26)10-17(11-23)22(28)25-19/h9-10,24H,5-8,12H2,1-4H3,(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYMTYJJIQKYAQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)S(=O)(=O)NCCC(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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